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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217

For Researchers, Scientists, and Drug Development Professionals

Introduction

Soprophor 4D384 is an anionic surfactant, chemically identified as an ammonium salt of a
sulfated polyarylphenol ethoxylate.[1] It is widely utilized as a versatile emulsifying and
dispersing agent in various formulations, including agrochemicals and coatings.[1] A thorough
understanding of its solubility characteristics in different organic solvents is crucial for
formulation development, enabling the creation of stable and effective product matrices. This
guide provides a comprehensive overview of the available solubility data for Soprophor
4D384, outlines a general experimental protocol for determining its solubility, and presents a
visual representation of its solubility profile.

Chemical and Physical Properties of Soprophor
4D384
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Property Value

Chemical Name Ammonium salt of polyarylphenyl ether sulfate
CAS Number 119432-41-6

Appearance Viscous liquid to paste[1]

lonic Nature Anionic[1]

Water Solubility Soluble[1][2][3]

Solubility in Organic Solvents

While specific quantitative solubility data for Soprophor 4D384 in various organic solvents is
not extensively published in publicly available literature, technical data sheets and related
documents consistently describe its solubility in qualitative terms. Soprophor 4D384 is
reported to be soluble in "most polar and aromatic solvents".[1][2][3] The broader class of
tristyrylphenol ethoxylates, to which Soprophor 4D384 belongs, is also described as soluble in

solvents such as methanol, toluene, and xylene.

The following table summarizes the qualitative solubility of Soprophor 4D384 based on

available information.

Solvent Class Specific Solvents Qualitative Solubility

Water Water Soluble[1][2][3]

Polar Solvents Methanol, Ethanol, Acetone Generally described as soluble
Aromatic Solvents Toluene, Xylene Generally described as soluble

Experimental Protocol for Determining Solubility of
Soprophor 4D384

The following is a general experimental protocol that can be adapted to determine the
guantitative solubility of Soprophor 4D384 in a specific organic solvent. This method is based
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on the principle of preparing a saturated solution and determining the concentration of the
dissolved solute.

Objective: To determine the solubility of Soprophor 4D384 in a selected organic solvent at a
specific temperature (e.g., 25°C).

Materials:

e Soprophor 4D384

» Selected organic solvent (e.g., methanol, ethanol, acetone, toluene, xylene)
e Analytical balance

o Temperature-controlled shaker or water bath

e Centrifuge

e Volumetric flasks

o Pipettes

e Syringe filters (solvent-compatible, e.g., 0.45 um PTFE)

¢ Vials with screw caps

» Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC with a suitable
detector)

Methodology:
o Preparation of Saturated Solutions:
o Add an excess amount of Soprophor 4D384 to a series of vials.
o Pipette a known volume of the selected organic solvent into each vial.

o Seal the vials tightly to prevent solvent evaporation.
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o Place the vials in a temperature-controlled shaker or water bath set to the desired
temperature (e.g., 25°C).

o Agitate the samples for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is
reached and the solution is saturated.

o Sample Clarification:

o After the equilibration period, allow the vials to stand undisturbed at the set temperature
for a short period to allow undissolved material to settle.

o To completely separate the undissolved solute, centrifuge the vials at a moderate speed.

e Sample Dilution and Analysis:

o Carefully withdraw a known volume of the clear supernatant using a pipette. To avoid
disturbing the sediment, it is advisable to take the sample from the upper portion of the
supernatant.

o For further purification and to ensure no particulate matter is transferred, pass the
supernatant through a syringe filter into a clean, pre-weighed vial.

o Depending on the expected concentration and the analytical method to be used, it may be
necessary to dilute the filtered supernatant with the same organic solvent in a volumetric
flask.

o Quantify the concentration of Soprophor 4D384 in the diluted (or undiluted) sample using
a suitable analytical technique. A calibration curve prepared with known concentrations of
Soprophor 4D384 in the same solvent will be required.

» Calculation of Solubility:

o Calculate the concentration of Soprophor 4D384 in the original saturated solution, taking
into account any dilution factors.

o Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or
milligrams per milliliter (mg/mL).
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Visualization of Solubility Profile

The following diagram illustrates the general solubility characteristics of Soprophor 4D384 in
different classes of solvents.
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Soprophor 4D384

Click to download full resolution via product page

Caption: Solubility of Soprophor 4D384 in Different Solvent Classes.

Conclusion

Soprophor 4D384 exhibits good solubility in water, as well as in a range of polar and aromatic
organic solvents. While precise quantitative data is limited in the public domain, the provided
gualitative information and the general experimental protocol offer a solid foundation for
researchers and formulation scientists. The understanding and empirical determination of its
solubility in specific solvent systems are key to leveraging its full potential as an effective
emulsifier and dispersant in the development of advanced formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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